Cas no 1483550-62-4 (3-3-(methoxymethyl)phenylpyrrolidine)

• Product Name: 3-3-(methoxymethyl)phenylpyrrolidine
• CAS No: 1483550-62-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5844361
• PubChem ID: 65591481
• Update Time: 2025-10-21

3-3-(methoxymethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[3-(methoxymethyl)phenyl]-
• 3-3-(methoxymethyl)phenylpyrrolidine
• 3-(3-(Methoxymethyl)phenyl)pyrrolidine
• AKOS014930119
• CS-0303399
• 3-[3-(methoxymethyl)phenyl]pyrrolidine
• EN300-1846800
• 1483550-62-4

• Inchi： 1S/C12H17NO/c1-14-9-10-3-2-4-11(7-10)12-5-6-13-8-12/h2-4,7,12-13H,5-6,8-9H2,1H3
• InChI Key： LKHWKPQXPRUQFF-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(COC)=C2)C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±28.0 °C(Predicted)
• pka: 10.06±0.10(Predicted)

Additional information on 3-3-(methoxymethyl)phenylpyrrolidine

Introduction to Compound with CAS No. 1483550-62-4 and Product Name: 3-3-(methoxymethyl)phenylpyrrolidine

The compound with the CAS number 1483550-62-4 and the product name 3-3-(methoxymethyl)phenylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 3-3-(methoxymethyl)phenylpyrrolidine incorporates a pyrrolidine ring fused with a phenyl group, which is further modified by a methoxymethyl substituent. This specific arrangement of functional groups makes it a promising candidate for various biochemical interactions, particularly in the context of enzyme inhibition and receptor binding.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrolidine moiety, in particular, is well-documented for its role in enhancing binding affinity and selectivity in drug targets. In the case of 3-3-(methoxymethyl)phenylpyrrolidine, the methoxymethyl group introduces additional flexibility, allowing for conformational adjustments that could improve its interaction with biological targets. This feature is particularly valuable in designing molecules that can efficiently penetrate biological membranes and reach their intended sites of action.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of pyrrolidine-based compounds can modulate neurotransmitter activity, making them candidates for therapies targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. The presence of the phenyl group in 3-3-(methoxymethyl)phenylpyrrolidine further enhances its pharmacological profile by contributing to lipophilicity, which is crucial for blood-brain barrier penetration.

The synthesis of 3-3-(methoxymethyl)phenylpyrrolidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only streamline the synthetic pathway but also allow for greater customization of the molecule's properties through strategic functional group modifications.

In terms of pharmacokinetic properties, 3-3-(methoxymethyl)phenylpyrrolidine exhibits promising characteristics that make it suitable for further development into a drug candidate. Preliminary studies indicate that it has a reasonable half-life, which would allow for less frequent dosing, and good solubility profiles that facilitate formulation into oral or injectable medications. Additionally, its metabolic stability suggests that it can withstand the digestive system and liver enzymes without rapid degradation.

The field of computational chemistry has also played a pivotal role in understanding the behavior of 3-3-(methoxymethyl)phenylpyrrolidine. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects, thereby accelerating the drug discovery process. By leveraging computational tools, researchers can optimize the molecular structure before moving into expensive and time-consuming experimental validations.

Current clinical trials are exploring the therapeutic potential of 3-3-(methoxymethyl)phenylpyrrolidine in treating various conditions. Early-phase studies have demonstrated encouraging results in animal models, showing efficacy in reducing inflammation and modulating pain pathways. These findings are paving the way for human trials, where researchers aim to validate these effects and determine safe dosing regimens. The compound's ability to interact with multiple targets simultaneously makes it an attractive candidate for combination therapies, which could enhance treatment outcomes.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such, 3-3-(methoxymethyl)phenylpyrrolidine must undergo rigorous evaluation to meet these standards before it can be approved for clinical use. However, its unique structural features and promising preclinical data position it as a strong contender for future therapeutic applications.

In conclusion,3-3-(methoxymethyl)phenylpyrrolidine (CAS No. 1483550-62-4) represents a significant advancement in pharmaceutical chemistry with its innovative molecular design and potential therapeutic benefits. Ongoing research continues to uncover new applications for this compound, making it a focal point in drug development efforts aimed at treating neurological disorders and other conditions. As our understanding of biochemical interactions deepens, compounds like 3-3-(methoxymethyl)phenylpyrrolidine will likely play an increasingly important role in shaping future medical treatments.